molecular formula C4H12N2O B041792 N-(2-Hydroxyethyl)ethylenediamine CAS No. 111-41-1

N-(2-Hydroxyethyl)ethylenediamine

Cat. No. B041792
CAS RN: 111-41-1
M. Wt: 104.15 g/mol
InChI Key: LHIJANUOQQMGNT-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of N-(2-Hydroxyethyl)ethylenediamine-based ionic liquids involves novel acetate and formate ammonium salts. These are synthesized as room temperature ionic liquids and characterized using techniques such as FT-IR, 1H and 13C NMR (Karadağ & Destegül, 2013). Additionally, macrokinetics studies provide insight into the synthesis process, indicating an instantaneous and irreversible reaction when ethylene diamine and ethylene oxide are used as raw materials (Li Yan, 2003).

Molecular Structure Analysis

Complexation studies, particularly with uranium(VI) and copper(II), highlight the compound's ability to form stable chelates. These studies involve thermodynamic and coordination analyses, demonstrating the compound's versatility in forming complexes with different metals (Li et al., 2018).

Chemical Reactions and Properties

This compound engages in various chemical reactions, including the formation of high symmetry clusters and the complexation with heavy metals. Its reactivity over different catalysts, such as zeolite and chromite, showcases its potential in catalytic processes and environmental applications (Zhou et al., 2013).

Physical Properties Analysis

The thermal and dielectric properties of this compound-based ionic liquids have been explored, revealing their potential as solvents or catalysts in organic synthesis. These properties are determined using techniques such as TG and DSC (Karadağ & Destegül, 2013).

Chemical Properties Analysis

The chemical behavior of this compound and its derivatives has been extensively studied. For instance, its role as a chelating agent in the treatment of iron chlorosis in plants highlights its importance in agricultural chemistry. The synthesis and characterization of its complexes further underscore its utility in creating efficient soil fertilizers (Yunta et al., 2003).

Scientific Research Applications

  • Metal-Ligand Systems : HEEN is used in studies focusing on metal-ligand systems and optimizing stability constants. This was explored in research by Cukrowski (1997) in their study titled "Modeling of a CdII–N-(2-hydroxyethyl)ethylenediamine system and optimization of stability constants by the use of complex formation curves. A polarographic study at a fixed L:M ratio and varied pH" (Cukrowski, 1997).

  • Oxidation of Phenols : In the field of chemistry, it is used for studying the oxidation of phenols and their reactions with metal complexes. This was demonstrated in the study "Oxidation of this compound triacetate by tris(polypyridy)iron(III) complexes and the dodecatungstocobaltate(III) ion" by Ayoko et al. (1993) (Ayoko et al., 1993).

  • Kinetics of Ligand Substitution Reactions : It is also important in studying the kinetics of ligand substitution reactions of stabilized ruthenium complexes, as noted in the research by Ogino et al. (1990) titled "Kinetics of the Ligand Substitution Reactions of a Labilized Ruthenium(III) Complex, [Ru{N′-(2-hydroxyethyl)ethylenediamine-N,N,N′-triacetate}(H2O)]" (Ogino et al., 1990).

  • Biodegradable Complexing Agent : In environmental science, HEEN serves as a biodegradable complexing agent for bacterial culture in activated sludge, as found in the study "Biodegradability of ethylenediamine-based complexing agents and related compounds" by Pitter and Sykora (2001) (Pitter & Sykora, 2001).

  • Characterization of Catalysts : It plays a role in characterizing lone acid sites and adjacent acid-base sites over zeolite and chromite catalysts, as indicated in the study "Reaction of N-(2-hydroxyethyl) ethylenediamine over zeolite and chromite catalysts" by Subrahmanyam et al. (1993) (Subrahmanyam et al., 1993).

Mechanism of Action

Target of Action

The primary target of 2-(2-Aminoethylamino)ethanol, also known as Aminoethylethanolamine or N-(2-Hydroxyethyl)ethylenediamine, is carbon dioxide (CO2) . This compound is used in CO2 separation processes, where it acts as a sorbent .

Mode of Action

2-(2-Aminoethylamino)ethanol interacts with its target, CO2, through a two-step process involving both its primary and secondary amines . The primary amine in the compound sorbs CO2, while the secondary amine facilitates the desorption of CO2 . This dual action allows the compound to effectively separate CO2 from other gases .

Biochemical Pathways

By sorbing and desorbing CO2, this compound can help regulate the concentration of CO2 in a given environment .

Pharmacokinetics

It is a liquid at room temperature with a boiling point of 237-243°C . Its density is 1.03 g/cm3 at 20°C . These properties suggest that the compound may have moderate bioavailability.

Result of Action

The primary result of 2-(2-Aminoethylamino)ethanol’s action is the separation of CO2 from other gases . This makes it a valuable tool in industries that require effective CO2 capture and storage solutions .

Action Environment

The efficacy and stability of 2-(2-Aminoethylamino)ethanol can be influenced by various environmental factors. For instance, the compound’s ability to sorb and desorb CO2 may be affected by the presence of other gases . Additionally, temperature can impact the compound’s efficacy, as it has a specific boiling point and density at certain temperatures . Therefore, optimal conditions for its use would need to be determined based on the specific requirements of the CO2 separation process.

Safety and Hazards

“N-(2-Hydroxyethyl)ethylenediamine” is considered hazardous. It causes severe skin burns and eye damage, may cause an allergic skin reaction, and may damage fertility or the unborn child . Safety precautions include avoiding breathing mist, gas, or vapors, washing thoroughly after handling, and wearing protective gloves .

Future Directions

“N-(2-Hydroxyethyl)ethylenediamine” can be used as a precursor in the synthesis of room-temperature ionic liquids, acetate and formate ammonium salts of N-(2-Hydroxyethyl)-ethylenediamine . It can also be used to study the aerobic biodecomposition of amines in hypersaline wastewaters .

properties

IUPAC Name

2-(2-aminoethylamino)ethanol
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InChI

InChI=1S/C4H12N2O/c5-1-2-6-3-4-7/h6-7H,1-5H2
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InChI Key

LHIJANUOQQMGNT-UHFFFAOYSA-N
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Canonical SMILES

C(CNCCO)N
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Molecular Formula

C4H12N2O
Record name AMINOETHYLETHANOLAMINE
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DSSTOX Substance ID

DTXSID7025423
Record name N-(Hydroxyethyl)ethylenediamine
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Molecular Weight

104.15 g/mol
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Physical Description

Aminoethylethanolamine appears as a clear colorless liquid with an ammonia-like odor. Corrosive to tissue. Combustible, but may be difficult to ignite. Less dense than water. Vapors heavier than air. Toxic oxides of nitrogen produced during combustion. Used to make other chemicals., Liquid, A clear colorless liquid with an ammonia-like odor; [CAMEO], A clear colorless liquid with an ammonia-like odor.
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Record name Ethanol, 2-[(2-aminoethyl)amino]-
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Boiling Point

460 to 464 °F at 760 mmHg (NTP, 1992), 238-40 °C, BP: 243.7 °C, 460-464 °F
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Flash Point

216 °F (NTP, 1992), 132 °C, 132 °C (CLOSED CUP), 216 °F
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Record name N-(2-Hydroxyethyl)ethylenediamine
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Solubility

greater than or equal to 100 mg/mL at 70 °F (NTP, 1992), VERY SOL IN WATER, ALCOHOL, ACETATE
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Density

1.028 at 77 °F (USCG, 1999) - Denser than water; will sink, 1.0254 at 25 °C, 1.028
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Vapor Density

3.59 (NTP, 1992) - Heavier than air; will sink (Relative to Air), 3.59
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Vapor Pressure

less than 0.01 mmHg at 68 °F (NTP, 1992), 0.000819 [mmHg], 8.19X10-4 mm Hg at 25 °C, <0.01 mmHg
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Color/Form

COLORLESS LIQ

CAS RN

111-41-1
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Retrosynthesis Analysis

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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N-(2-Hydroxyethyl)ethylenediamine
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Reactant of Route 4
Reactant of Route 4
N-(2-Hydroxyethyl)ethylenediamine
Reactant of Route 5
Reactant of Route 5
N-(2-Hydroxyethyl)ethylenediamine
Reactant of Route 6
Reactant of Route 6
N-(2-Hydroxyethyl)ethylenediamine

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